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Compound of Interest

Compound Name: VU6004256

Cat. No.: B12402639

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU6004256 is a potent and selective M1 muscarinic acetylcholine receptor positive allosteric

modulator (PAM). As a PAM, it enhances the affinity and/or efficacy of the endogenous agonist,

acetylcholine, at the M1 receptor. This potentiation of M1 receptor activity makes VU6004256 a

valuable research tool for studying the role of the M1 receptor in various physiological and

pathological processes, particularly in the central nervous system. The M1 receptor is a key

target for therapeutic intervention in cognitive disorders, including schizophrenia and

Alzheimer's disease. These application notes provide essential information for the procurement

and use of VU6004256 in preclinical research.

Supplier and Purchasing Information
For researchers interested in acquiring VU6004256, the following table summarizes purchasing

information from a known supplier. It is recommended to contact the supplier directly for the

most current pricing and availability.
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Supplier Catalog Number Purity
Available
Quantities

MedChemExpress HY-117408 99.61% 5 mg, 10 mg, 50 mg

Physicochemical and Handling Properties
Proper handling and storage of VU6004256 are critical to maintain its stability and activity. The

following table outlines key physicochemical properties and storage recommendations.

Property Value

CAS Number 2011034-33-4

Molecular Formula C₂₀H₁₈F₃N₃O₂

Molecular Weight 401.37 g/mol

Appearance A solid powder

Solubility Soluble in DMSO

Storage Conditions
Powder: -20°C for 3 years. In solvent: -80°C for

6 months.[1]

Experimental Protocols
VU6004256 has been utilized in preclinical models to investigate its effects on cognitive

function. The following is a detailed protocol for the Novel Object Recognition (NOR) test in

mice, a widely used behavioral assay to assess learning and memory. This protocol is based

on established methodologies and can be adapted for use with VU6004256.[2][3][4]

Novel Object Recognition (NOR) Test in Mice
Objective: To evaluate the effect of VU6004256 on recognition memory in mice.

Materials and Reagents:

VU6004256
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Vehicle (e.g., 10% Tween 80 in saline)

Male C57BL/6 mice (8-10 weeks old)

Open field arena (e.g., 40 cm x 40 cm x 40 cm)

Two sets of identical objects (e.g., small plastic toys, metal blocks) that are different in

shape, color, and texture. Objects should be heavy enough that mice cannot displace them.

Video recording and analysis software (e.g., EthoVision XT)

70% Ethanol for cleaning

Experimental Procedure:

Day 1: Habituation

Gently handle the mice for 5-10 minutes to acclimate them to the experimenter.

Place each mouse individually into the empty open field arena.

Allow the mouse to freely explore the arena for 10 minutes.

Return the mouse to its home cage.

Clean the arena thoroughly with 70% ethanol between each mouse to eliminate olfactory

cues.

Day 2: Training (Familiarization) Phase

Prepare the required dose of VU6004256. Doses of 3 and 10 mg/kg administered

intraperitoneally (i.p.) have been used in previous studies.[1] Dissolve VU6004256 in the

chosen vehicle. The control group will receive a vehicle injection of the same volume.

Administer VU6004256 or vehicle to the mice 30 minutes before the training session.

Place two identical objects (Object A1 and Object A2) in the open field arena, typically in

opposite corners.
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Place a mouse in the center of the arena, equidistant from both objects.

Allow the mouse to explore the objects for 10 minutes.

Record the session using the video tracking software.

Return the mouse to its home cage.

Clean the arena and objects with 70% ethanol after each mouse.

Day 3: Testing (Novelty) Phase

This phase is typically conducted 24 hours after the training phase.

Administer the same dose of VU6004256 or vehicle to each mouse 30 minutes before the

testing session.

In the open field arena, replace one of the familiar objects with a novel object (Object B). The

arena will now contain one familiar object (Object A) and one novel object (Object B). The

position of the novel object should be counterbalanced across mice.

Place the mouse in the center of the arena.

Allow the mouse to explore the objects for 5-10 minutes.

Record the session using the video tracking software.

Return the mouse to its home cage.

Clean the arena and objects thoroughly after each trial.

Data Analysis:

The primary measure is the time spent exploring each object. Exploration is typically defined

as the mouse's nose being within 2 cm of the object and oriented towards it.

Calculate the Discrimination Index (DI) using the following formula: DI = (Time exploring

novel object - Time exploring familiar object) / (Total time exploring both objects)
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A positive DI indicates a preference for the novel object, suggesting intact recognition

memory. A DI of zero suggests no preference, indicating a memory deficit.

Statistical analysis (e.g., t-test or ANOVA) can be used to compare the DI between the

VU6004256-treated group and the vehicle-treated control group.

Signaling Pathways and Experimental Workflows
To visualize the experimental process and the underlying biological mechanism of VU6004256,

the following diagrams are provided in DOT language.
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Caption: Experimental workflow for the Novel Object Recognition test.
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Caption: Simplified M1 muscarinic receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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